Cas no 938139-16-3 (8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde)
8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 938139-16-3
- Z369730648
- 8-methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde
- EN300-22715721
- AKOS000365759
- 8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde
-
- Inchi: 1S/C17H20N2O/c1-12-6-8-19(9-7-12)17-15(11-20)10-14-5-3-4-13(2)16(14)18-17/h3-5,10-12H,6-9H2,1-2H3
- InChI Key: YWZBYUVTWGXJOT-UHFFFAOYSA-N
- SMILES: O=CC1=CC2C=CC=C(C)C=2N=C1N1CCC(C)CC1
Computed Properties
- Exact Mass: 268.157563266g/mol
- Monoisotopic Mass: 268.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 33.2Ų
8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22715721-0.05g |
8-methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde |
938139-16-3 | 95% | 0.05g |
$212.0 | 2024-06-20 |
8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde
8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde: A Comprehensive Overview
The compound with CAS No. 938139-16-3, commonly referred to as 8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a quinoline ring system, a methyl group at position 8, and a 4-methylpiperidine substituent at position 2. The aldehyde group at position 3 further adds to its functional complexity, making it a versatile molecule with potential applications in drug discovery and development.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also minimize the environmental footprint, aligning with the growing demand for sustainable chemical practices.
The structural uniqueness of this compound has been leveraged in numerous biological studies. For instance, 8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde has been investigated for its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is a critical target in the development of anti-inflammatory drugs. Furthermore, preliminary in vivo studies suggest that this compound exhibits promising anti-inflammatory activity without significant adverse effects, making it a strong candidate for further preclinical evaluation.
Beyond its anti-inflammatory properties, 8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde has also shown potential in the field of oncology. Recent research has explored its ability to modulate cellular signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. This pathway is known to play a pivotal role in cell proliferation, survival, and metastasis. Early findings indicate that this compound may exert its anti-cancer effects by inhibiting key components of this pathway, thereby inducing apoptosis in cancer cells.
In addition to its therapeutic potential, 8-Methyl-2-(4-methylpiperidin-1-yL)quinoline-3-carbaldehyde has been studied for its pharmacokinetic properties. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) profile using advanced analytical techniques. These studies have provided valuable insights into its bioavailability and metabolic stability, which are critical factors for determining its suitability as an orally administered drug.
The versatility of this compound extends to its use as a building block in medicinal chemistry. Its quinoline core serves as a scaffold for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles. For example, researchers have explored the substitution of the aldehyde group with other functional groups to investigate their impact on bioactivity.
From an environmental perspective, the synthesis and application of 8-Methyl-2-(4-methylpiperidin-I-yL)quinoline-S-carbaldehyde have been designed with sustainability in mind. Green chemistry principles have been incorporated into its production process to reduce waste and minimize the use of hazardous reagents. This approach not only aligns with global efforts to promote eco-friendly practices but also ensures that the compound can be produced on a larger scale without compromising environmental integrity.
In conclusion, 8-Methyl-S-(4-methyipiperidine-l-yL)quinoline-S-carbaldehyde represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in drug discovery and development. As research continues to unfold, this compound holds great potential for addressing unmet medical needs and contributing to the advancement of therapeutic interventions.
938139-16-3 (8-Methyl-2-(4-methylpiperidin-1-yl)quinoline-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)